(1R)-1-(2,3,4-trichlorophenyl)ethan-1-amine hydrochloride

Specification

• Molecular Formula: C8H9Cl4N
• Molecular Weight: 261.0 g/mol
• IUPAC Name: (1R)-1-(2,3,4-trichlorophenyl)ethanamine;hydrochloride
• Standard InChI: InChI=1S/C8H8Cl3N.ClH/c1-4(12)5-2-3-6(9)8(11)7(5)10;/h2-4H,12H2,1H3;1H/t4-;/m1./s1
• Standard InChI Key: GRTZSVUNIOJDHY-PGMHMLKASA-N
• Isomeric SMILES: C[C@H](C1=C(C(=C(C=C1)Cl)Cl)Cl)N.Cl
• Canonical SMILES: CC(C1=C(C(=C(C=C1)Cl)Cl)Cl)N.Cl

Introduction

Chemical Structure and Stereochemical Significance

Molecular Architecture

The compound’s structure comprises a benzene ring substituted with three chlorine atoms at the 2-, 3-, and 4-positions, bonded to an ethanamine backbone in the (R)-configuration. The hydrochloride salt form introduces ionic character, improving aqueous solubility compared to the free base. Key structural descriptors include:

Property	Value
Molecular Formula	C₈H₉Cl₄N
Molecular Weight	261.0 g/mol
IUPAC Name	(1R)-1-(2,3,4-Trichlorophenyl)ethanamine hydrochloride
Canonical SMILES	CC@HN.Cl
Chiral Centers	1 (R-configuration)

The trichlorophenyl group induces significant steric and electronic effects, altering the compound’s reactivity and binding affinity compared to mono- or dichlorinated analogs.

Spectroscopic Characterization

Nuclear magnetic resonance (NMR) spectroscopy reveals distinct signals for the aromatic protons (δ 7.2–7.5 ppm) and the chiral methyl group (δ 1.3 ppm). The chlorine atoms’ electron-withdrawing effect deshields adjacent protons, while X-ray crystallography confirms the spatial arrangement of substituents.

Synthesis and Optimization Strategies

Multi-Step Organic Synthesis

The synthesis typically begins with 2,3,4-trichlorobenzaldehyde, which undergoes reductive amination with ethylamine in the presence of a chiral catalyst to enforce stereoselectivity. Subsequent hydrochloric acid treatment yields the hydrochloride salt. Key steps include:

• Chiral Induction: Use of (R)-BINAP-ruthenium complexes to achieve >90% enantiomeric excess.

• Reduction: Sodium borohydride-mediated reduction of the imine intermediate.

• Salt Formation: Precipitation with HCl gas in anhydrous ether.

Yield optimization (65–75%) requires strict control of reaction temperature (0–5°C) and solvent polarity.

Alternative Routes

Alternative methodologies include:

• Enzymatic Resolution: Lipase-catalyzed kinetic resolution of racemic mixtures, though this approach suffers from lower efficiency (40–50% yield).

• Grignard Addition: Reaction of 2,3,4-trichlorophenylmagnesium bromide with nitroethane, followed by catalytic hydrogenation. This method avoids chiral catalysts but produces racemic mixtures requiring separation.

Physicochemical Properties

Solubility and Stability

The hydrochloride salt exhibits moderate solubility in polar solvents:

Solvent	Solubility (mg/mL)
Water	12.5
Ethanol	45.2
Dichloromethane	8.3

Thermogravimetric analysis (TGA) shows decomposition onset at 215°C, with hygroscopicity necessitating storage under desiccation.

Comparative Analysis with Analogues

The trichloro substitution pattern confers distinct properties compared to mono- and dichlorinated derivatives:

Compound	LogP	Melting Point (°C)
(1R)-1-(4-Chlorophenyl)ethylamine HCl	2.1	158–160
(1R)-1-(2,4-Dichlorophenyl)ethylamine HCl	2.8	142–145
Target Compound	3.4	172–175

Increased chlorination elevates lipophilicity (LogP) and thermal stability, critical for membrane permeability in biological systems.

Industrial and Research Applications

Chiral Auxiliary in Asymmetric Synthesis

The compound serves as a building block for synthesizing enantiopure β-chloroamines, valuable in producing agrochemicals like chlorphenamine derivatives. Its trichlorophenyl group stabilizes transition states in Ullmann couplings (yield improvement: 22%).

Materials Science Applications

Incorporation into liquid-crystalline polymers enhances thermal stability (ΔT₅% = +40°C) while maintaining nematic phase behavior, relevant for display technologies.

Future Research Directions

• Pharmacokinetic Studies: Elucidate metabolic pathways using radiolabeled analogs.

• Derivatization: Introduce sulfonamide or acetyl groups to modulate receptor selectivity.

• Green Chemistry: Develop biocatalytic synthesis routes to improve enantioselectivity and reduce waste.

This compound’s unique architecture positions it as a versatile candidate for interdisciplinary research, though further studies must address toxicity and scalability challenges.